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Compound of Interest

Compound Name: Fmoc-N-Me-D-Met-OH
CAS No.: 1932384-22-9
Cat. No.: B1441348
Get Quote
. J

Executive Summary

This guide outlines the proper disposal procedures for N-alpha-(9-
Fluorenylmethyloxycarbonyl)-N-alpha-methyl-D-methionine (Fmoc-N-Me-D-Met-OH). While the
pure substance is generally classified as low-hazard, its application in peptide synthesis often
couples it with hazardous solvents (DMF, DCM) and reactive scavengers.

Immediate Action Directive:
o Pure Solid: Dispose of as Non-Regulated Chemical Waste (unless contaminated).

¢ In Solution: Disposal is dictated by the solvent carrier (e.g., Halogenated vs. Non-
Halogenated).

« Critical Segregation:NEVER mix Methionine derivatives with strong oxidizers (e.g., Nitric
Acid, Peroxides) due to exothermic oxidation risks at the thioether side chain.

Chemical Profile & Hazard Identification
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Before disposal, verify the material identity against the following parameters to ensure no
isomer confusion (e.g., L- vs D- forms).

Parameter Specification
Chemical Name Fmoc-N-Me-D-Met-OH
Synonyms N-Fmoc-N-methyl-D-methionine

Note: Specific CAS for N-Me-D-isomer is rare;
CAS Number use 84000-12-4 (L-isomer) as surrogate for
hazard data.

Molecular Formula C21H23NO4S
Molecular Weight 385.48 g/mol
Physical State White to off-white powder

Not Classified as hazardous by OSHAHCS / EC
1272/2008.

GHS Classification

Key Functional Groups Fmoc (Base-labile), Thioether (Oxidation prone).

Expert Insight: The "N-Methyl" modification increases steric hindrance, making this residue
more difficult to couple but does not significantly alter the disposal hazard profile compared to
standard Fmoc-Met-OH. The primary safety concern is the sulfur content, which can generate
noxious odors if incinerated improperly or mixed with acids.

Pre-Disposal: The Self-Validating Safety Check

To ensure a "Self-Validating System," perform the following three checks before moving the
container to waste storage. This prevents downstream accidents in bulking tanks.

e The Oxidizer Check:
o Why: The Methionine thioether side chain (

) reacts vigorously with oxidizers to form sulfoxides/sulfones.

o Action: Confirm the waste stream is free of peroxides, permanganates, or nitric acid.
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e The pH Check:

o Why: Fmoc groups are base-labile (cleaved by piperidine/DBU). High pH waste streams
may degrade the compound, releasing the fluorene moiety, which can precipitate and clog
lines.

o Action: Neutralize liquid waste to pH 6-8 if possible, or segregate into "Alkaline Organic”
waste.

e The Odor Seal Check:
o Why: Methionine degradation releases volatile sulfur compounds (mercaptans).

o Action: Double-seal containers.[1] Use parafilm around caps.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)

Applicability: Unused powder in original vials or weighed excess.
» Containerization: Keep in the original glass/plastic vial if possible.

e Secondary Containment: Place the vial inside a clear, heavy-duty polyethylene bag
(minimum 4 mil).

e Labeling:
o Label as "Non-Regulated Chemical Waste - Solid".
o Explicitly write: "Contains Sulfur - Do Not Compact".

» Disposal Path: Incineration is preferred over landfill to destroy the organic framework and
prevent leaching.

Scenario B: Disposal of Solution Phase (Reaction Mixtures)

Applicability: Dissolved in DMF, NMP, or DCM during peptide synthesis.

o Step 1: Identify the Solvent.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.geotechenv.com/Reference_Pages/chemical_compatibility_table.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o If DCM (Dichloromethane) is present: Segregate into Halogenated Organic Waste.

o If DMF/NMP (Dimethylformamide) is the carrier: Segregate into Non-Halogenated Organic
Waste.

o Step 2: Quench Reactive Species.[1]

o If DIC/Oxyma or HATU was used, ensure the reaction is quenched (add water/methanol if
compatible with waste stream rules) to prevent polymerization in the drum.

o Step 3: Bulking.
o Pour into the appropriate satellite accumulation container.

o CRITICAL: Do not fill >90%. Leave headspace for potential off-gassing.

Scenario C: Contaminated Debris (Sharps, Syringes, Vials)[2]

» Trace Residues: Empty vials (<3% remaining) are often considered "RCRA Empty" in the
us.

e Protocol:

o Glass Vials: Triple rinse with solvent (add rinse to Liquid Waste), then dispose of glass in
"Broken Glass/Sharps" container.

o Syringes/Filters: Dispose of in rigid Biohazard/Chemical Sharps containers. Do not recap
needles.

Visualization: Logic & Segregation
Figure 1. Waste Stream Decision Matrix

This logic gate ensures the material ends up in the correct regulatory stream based on its
physical state and solvent carrier.
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Caption: Decision matrix for categorizing Fmoc-N-Me-D-Met-OH waste streams based on
physical state and solvent composition.

Figure 2: The Methionine Oxidation Risk (Segregation Logic)

Why segregation from oxidizers is non-negotiable for Methionine derivatives.
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Caption: Mechanistic pathway showing the risk of mixing Methionine derivatives with strong
oxidizers.

Regulatory Framework (US/EU Context)

o USA (RCRA): Fmoc-N-Me-D-Met-OH is not P-listed or U-listed. However, if dissolved in
Dichloromethane, the waste carries the U080 code. If dissolved in Methanol, it carries U154
(ignitable).

e EU (CLP): Ensure compliance with European Waste Catalogue (EWC) codes.

o 16 05 06: Laboratory chemicals, consisting of or containing hazardous substances (if
mixed with solvents).

o 16 05 09: Discarded chemicals other than those mentioned in 16 05 06, 16 05 07 or 16 05
08.

Emergency Procedures

o Spill (Solid): Sweep up carefully to avoid dust generation. Place in a sealed container.
Ventilate the area.[1][3][4][5][6]

o Spill (Liquid): Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if
the solvent is flammabile.

o Skin Contact: Wash with soap and water.[3][4][5][6][7][8] Fmoc amino acids are generally
mild irritants, but the solvent is usually the primary hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Disposal Protocol: Fmoc-N-Me-D-Met-OH].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

